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Compound of Interest

Compound Name: Antifungal agent 99

Cat. No.: B15562183 Get Quote

An In-depth Technical Guide to Succinate Dehydrogenase Inhibitors (SDHIs) as Antifungal

Agents

Introduction
While the designation "Antifungal agent 99" does not correspond to a universally recognized

specific compound, it has been associated with a class of molecules known as succinate

dehydrogenase inhibitors (SDHIs). This guide provides a comprehensive technical overview of

SDHI antifungals, a significant class of fungicides used in agriculture and with potential

applications in medicine. SDHIs act by disrupting the fungal mitochondrial respiratory chain, a

mode of action that has made them effective against a broad spectrum of fungal pathogens.[1]

[2][3] This document is intended for researchers, scientists, and drug development

professionals, offering detailed insights into the chemical structure, properties, mechanism of

action, and experimental evaluation of these compounds.

Chemical Structure and Properties of SDHI
Antifungals
Succinate dehydrogenase inhibitors are characterized by a common structural motif that

includes an aromatic or heterocyclic ring, an amide or ester linkage, and a lipophilic group.[3]

This general structure allows for a high degree of variation, leading to the development of

several generations of SDHI fungicides with differing spectrums of activity and physicochemical
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properties. The core functionality of these molecules is their ability to bind to the ubiquinone-

binding site (Q-site) of the succinate dehydrogenase enzyme complex.[1]

Most commercial SDHIs share a common structural feature of an amide group, which is

considered a conservative pharmacophore for these inhibitors.[3] The general structure can be

described as having three main parts: a protein affinity group, an amide bond linker, and a

hydrophobic tail.[4]

Below is a table summarizing the chemical structures and key properties of representative

SDHI fungicides.
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Compound
Chemical

Structure

Molecular

Formula

Molar Mass (

g/mol )

General

Properties

Boscalid alt text C₁₈H₁₂Cl₂N₂O 343.21

A broad-

spectrum

fungicide used

extensively in

agriculture.[2]

Fluxapyroxad alt text C₁₈H₁₂F₅N₃O 381.30

A newer

generation SDHI

with high efficacy

against a wide

range of fungal

pathogens.[2]

Penthiopyrad alt text C₁₆H₁₅Cl₂FN₂OS 389.28

Effective against

various diseases

in crops like

cereals, fruits,

and vegetables.

[2]

Carboxin alt text C₁₂H₁₃NO₂S 235.30

One of the first-

generation

SDHIs, primarily

active against

basidiomycete

fungi.[2]

Mechanism of Action
SDHI fungicides exert their antifungal effect by inhibiting the succinate dehydrogenase (SDH)

enzyme, also known as Complex II, in the mitochondrial electron transport chain.[1][3] This

enzyme plays a crucial role in cellular respiration by catalyzing the oxidation of succinate to

fumarate in the tricarboxylic acid (TCA) cycle and transferring electrons to ubiquinone in the

electron transport chain.[3][5]
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By binding to the ubiquinone-binding site of the SDH complex, SDHIs block the electron

transfer from the iron-sulfur clusters to ubiquinone.[1][6] This interruption of the electron

transport chain leads to a halt in ATP production, causing a rapid depletion of cellular energy

and ultimately leading to fungal cell death.[5]

The following diagram illustrates the signaling pathway of SDHI antifungal agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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